Cas no 37094-53-4 (Naphtho[2,1-b]thiophene-4-carboxylic acid)

• Product Name: Naphtho[2,1-b]thiophene-4-carboxylic acid
• CAS No: 37094-53-4
• MF: C₁₃H₈O₂S
• MW: 228.266422271729
• CID: 1480852
• Update Time: 2024-08-23

Naphtho[2,1-b]thiophene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,1-b]thiophene-4-carboxylic acid

• Inchi： 1S/C13H8O2S/c14-13(15)11-7-8-3-1-2-4-9(8)10-5-6-16-12(10)11/h1-7H,(H,14,15)
• InChI Key： XJPSYWUKRBZMFD-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)C=C3C(=C1C=CS2)C=CC=C3

Computed Properties

• Exact Mass: 228.02454

Experimental Properties

• Density: 1.429±0.06 g/cm3(Predicted)
• Boiling Point: 441.3±20.0 °C(Predicted)
• PSA: 37.3
• pka: 3.37±0.30(Predicted)